Cas no 1587-20-8 (Trimethyl citrate)

Trimethyl citrate Properties

Names and Identifiers

• Trimethyl 2-hydroxypropane-1,2,3-tricarboxylate
• Citric acid trimethyl ester
• Trimethyl citrate
• 3-Hydroxy-3-methoxycarbonylpentanedioic acid dimethyl ester
• NSC 75824
• Citric acid, trimethyl ester
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trimethyl ester
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, 1,2,3-trimethyl ester
• AK114237
• 2P8176332L
• 1,2,3-trimethyl 2-hydroxypropane-1,2,3-tricarboxylate
• 3-Hydroxy-3-methoxycarbonylpentanedioic acid, dimethyl ester
• Citric acid trimethyl
• NCIOpen2_
• NSC-75824
• NS00025164
• J-009525
• DTXSID2061804
• HDDLVZWGOPWKFW-UHFFFAOYSA-N
• AS-12383
• 3-hydroxy-3-methoxycarbonyl-pentanedioic acid dimethyl ester
• NSC75824
• MFCD00025889
• UNII-2P8176332L
• EN300-749076
• CS-W014165
• Trimethyl citrate, >=98.0%
• 1587-20-8
• FT-0726449
• Q27255361
• NCIOpen2_004149
• Trimethyl 2-hydroxy-1,2,3-propanetricarboxylate #
• SCHEMBL168730
• C9H14O7
• Trimethyl2-hydroxypropane-1,2,3-tricarboxylate
• CHEMBL455514
• HDDLVZWGOPWKFW-UHFFFAOYSA-
• InChI=1/C9H14O7/c1-14-6(10)4-9(13,8(12)16-3)5-7(11)15-2/h13H,4-5H2,1-3H3
• TRIMETHYLCITRATE
• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-trimethyl ester
• AKOS015901740
• W11576
• EINECS 216-449-2
• 1,3-Propanetricarboxylic acid, 2-hydroxy-, trimethyl ester
• TRIMETHYL ITRATE
• trimethyl 2-hydroxypropane-1,2,3-tricarboxylate
• DB-261198
• 2-Hydroxy-1,2,3-propanetricarboxylic acid 1,2,3-trimethyl ester
• Citric Acid Trimethyl Ester
• 2-Hydroxy-1,2,3-propanetricarboxylic Acid Trimethyl Ester; Trimethyl Ester Citric Acid; 3-Hydroxy-3-methoxycarbonylpentanedioic Acid Dimethyl Ester; NSC 75824
• +Expand

• MDL： MFCD00025889
• InChIKey： HDDLVZWGOPWKFW-UHFFFAOYSA-N
• Inchi： 1S/C9H14O7/c1-14-6(10)4-9(13,8(12)16-3)5-7(11)15-2/h13H,4-5H2,1-3H3
• SMILES： O([H])C(C(=O)OC([H])([H])[H])(C([H])([H])C(=O)OC([H])([H])[H])C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 234.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 234.074
• Heavy Atom Count: 16
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 99.1

Experimental Properties

• LogP: -0.98330
• PSA: 99.13000
• Refractive Index: 1.4455 (estimate)
• Boiling Point: 176°C/16mmHg(lit.)
• Melting Point: 77.0 to 82.0 deg-C
• Flash Point: 79.2±11.7 ºC,
• Solubility: Soluble (120 g/l) (25 º C),
• Color/Form: White crystals.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 1.265±0.06 g/cm3 (20 ºC 760 Torr),

Trimethyl citrate Security Information

• WGK Germany：3
• Safety Term：S22-S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Trimethyl citrate Customs Data

• HS CODE：2918150000
• Customs Data：

  China Customs Code:

  2918150000

  Overview:

  2918150000. Citrate and citrate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:4ABxy(Export license,Customs clearance form for Inbound Goods,Customs clearance form for outbound goods export license(processing trade),Export license(Small border trade)). MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  4.Export license
  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods
  x.Export license(processing trade)
  y.Export license(Small border trade)

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  N.Export commodity inspection

  Summary:

  2918150000. other salts and esters of citric acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:4ABXY(export license,certificate of inspection for goods inward,certificate of inspection for goods outwardexport license(processing trade),export license(border small volume trade)). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters